2,4-Bis[(trifluoromethyl)sulfanyl]-1H-pyrrole

• CAS No.: 62665-36-5
• Molecular Formula: C6H3F6NS2
• Molecular Weight: 267.2 g/mol
• IUPAC Name: 2,4-bis(trifluoromethylsulfanyl)-1H-pyrrole
• InChI: InChI=1S/C6H3F6NS2/c7-5(8,9)14-3-1-4(13-2-3)15-6(10,11)12/h1-2,13H
• InChI Key: OTICSORGUXBZSC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=C1SC(F)(F)F)SC(F)(F)F

Description

2,4-Bis[(trifluoromethyl)sulfanyl]-1H-pyrrole is a useful research compound. Its molecular formula is C6H3F6NS2 and its molecular weight is 267.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25 g of trifluoromethanesulfenyl chloride was condensed in a pressured bottle in dry ice and 2.34 g of pyrrole in 40 ml of anhydrous chloroform, 12.1 g of pyridine and 0.8 g of iron powder were added. The mixture was then stirred at room temperature for 3 days. It was then filtered to remove insoluble materials. The mixture was washed with water, diluted hydrochloric acid and water again. After evaporation of the solvent, the residue was distilled under vacuum, giving 4.2 g of 2,5-bis(trifluoromethylthio)pyrrole and 3.5 g 2,4-bis(trifluoromethylthio)pyrrole. The total yield was 82%.